Cas no 160921-88-0 (3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER)

• Product Name: 3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER
• CAS No: 160921-88-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 891581
• Update Time: 2026-04-29

3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER
• 4-(3-METHYLPHENYL)-3-OXOBUTYRIC ACIDMETHYL ESTER
• Methyl 4-(3-methylphenyl)-3-oxobutanoate
• 4-(3-Methylphenyl)-3-oxobutyric acid
• 3-METHYL-BETA-OXO-BENZENEBUTANOIC ACID METHYL ESTER

• Inchi： InChI=1S/C12H14O3/c1-9-4-3-5-10(6-9)7-11(13)8-12(14)15-2/h3-6H,7-8H2,1-2H3
• InChI Key： SUCKPLSEKYEGNM-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)CC(=O)CC(=O)OC

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 43.37000
• LogP: 1.66970